N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-[(1-methanesulfonyl-4-methoxypiperidin-4-yl)methyl]ethanediamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-N'-[(4-methoxy-1-methylsulfonylpiperidin-4-yl)methyl]oxamide
• InChI: InChI=1S/C18H25N3O7S/c1-26-18(5-7-21(8-6-18)29(2,24)25)11-20-17(23)16(22)19-10-13-3-4-14-15(9-13)28-12-27-14/h3-4,9H,5-8,10-12H2,1-2H3,(H,19,22)(H,20,23)
• InChI Key: LMFGASHDBBUZQN-UHFFFAOYSA-N
• Canonical SMILES: COC1(CCN(CC1)S(=O)(=O)C)CNC(=O)C(=O)NCC2=CC3=C(C=C2)OCO3
• Molecular Formula: C18H25N3O7S
• Molecular Weight: 427.5 g/mol

Description

The compound seems to contain a 1,3-benzodioxol-5-yl moiety. This moiety is found in various compounds and is known to exhibit a broad spectrum of biological activities.

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds with a 1,3-benzodioxol-5-yl moiety have been synthesized via Pd-catalyzed C-N cross-coupling.

Mechanism of Action

While the specific mechanism of action for this compound is not known, compounds with a 1,3-benzodioxol-5-yl moiety have shown anticancer activity against various cancer cell lines. They cause cell cycle arrest at the S phase and induce apoptosis in cancer cells.

Future Directions

Compounds with a 1,3-benzodioxol-5-yl moiety have shown promising anticancer activity. These compounds may serve as a template for further optimization to afford more active analogs and develop a comprehensive understanding of the structure–activity relationships of indole anticancer molecules.